
Compound of Interest

Compound Name: Ropanicant

Cat. No.: B12772454

Hyderabad, India - Ropanicant (SUVN-911), a novel α4β2 nicotinic acetylcholine receptor (nAChR) antagonist developed by Suven Life Sciences, is

Core Intellectual Property and Patent Landscape
Suven Life Sciences has established a robust intellectual property portfolio for ropanicant, ensuring market exclusivity and protecting its innovative th

Key Patent Families:

While specific patent numbers often vary by jurisdiction, the core inventive concepts are typically covered within a family of related patent applications

Mechanism of Action: Modulating Neuronal Signaling for Antidepressant Effects
Ropanicant exerts its therapeutic effects by acting as an antagonist at the α4β2 nicotinic acetylcholine receptor.[2][3] These receptors are widely exp

By antagonizing the α4β2 nAChR, ropanicant is believed to disinhibit the release of these neurotransmitters, leading to an increase in their synaptic 

digraph "Ropanicant Signaling Pathway" {

  graph [fontname="Arial", fontsize=10, layout=dot, rankdir="LR", splines=true, overlap=false, nodesep=0.6, ra

  node [shape=box, style="filled", fontname="Arial", fontsize=10, fixedsize=true, width=2.5, height=0.8];

  edge [fontname="Arial", fontsize=9, arrowhead=normal, color="#5F6368"];

// Nodes

Ropanicant [label="Ropanicant (SUVN-911)", fillcolor="#FBBC05", fontcolor="#202124"];

alpha4beta2 [label="α4β2 Nicotinic\nAcetylcholine Receptor", fillcolor="#F1F3F4", fontcolor="#202124"];

Neuron [shape=ellipse, label="Presynaptic Neuron\n(e.g., GABAergic, Glutamatergic)", fillcolor="#F1F3F4", font

SerotoninNeuron [shape=ellipse, label="Serotonin Neuron", fillcolor="#F1F3F4", fontcolor="#202124", width=2.5

DopamineNeuron [shape=ellipse, label="Dopamine Neuron", fillcolor="#F1F3F4", fontcolor="#202124", width=2.5, h

SerotoninRelease [label="Increased Serotonin\nRelease", fillcolor="#4285F4", fontcolor="#FFFFFF"];

DopamineRelease [label="Modulated Dopamine\nRelease", fillcolor="#4285F4", fontcolor="#FFFFFF"];

BDNF [label="Increased BDNF\nExpression", fillcolor="#34A853", fontcolor="#FFFFFF"];

Antidepressant [label="Antidepressant Effects", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF", width

// Edges

Ropanicant -> alpha4beta2 [label="Antagonism", style=dashed, arrowhead=tee];

alpha4beta2 -> Neuron [label="Modulates\nNeurotransmitter Release", arrowhead=normal];

Neuron -> SerotoninNeuron [label="Disinhibition"];

Neuron -> DopamineNeuron [label="Modulation"];

SerotoninNeuron -> SerotoninRelease;

DopamineNeuron -> DopamineRelease;

SerotoninRelease -> BDNF [label="Stimulates"];

DopamineRelease -> Antidepressant;
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BDNF -> Antidepressant;

}

Parameters:

Apparatus: A glass cylinder (40-50 cm high, 18-20 cm in diameter) filled with water (23-25°C) to a depth of 

Pre-test Session: On day 1, rats are placed in the cylinder for a 15-minute swim session.

Test Session: On day 2, following drug administration, rats are placed back in the cylinder for a 5-minute s

Sucrose Preference Test (Rat)

This test measures anhedonia, a core symptom of depression, by assessing the preference for a sweetened soluti

Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameters:

Solutions: 1% sucrose solution and regular drinking water.

Procedure: After an acclimation period, rats are typically deprived of food and water for a period before be

In Vivo Microdialysis for Serotonin

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions o
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Parameters:

Surgical Procedure: A guide cannula is stereotaxically implanted into the brain region of interest (e.g., pr

Microdialysis Probe: A probe with a semi-permeable membrane at the tip is inserted through the guide cannula
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Perfusion: The probe is perfused with artificial cerebrospinal fluid at a low flow rate.

Sample Collection and Analysis: Dialysate samples are collected and the concentration of serotonin is quanti

Measurement of Brain-Derived Neurotrophic Factor (BDNF)

BDNF levels in brain tissue are typically measured using an Enzyme-Linked Immunosorbent Assay (ELISA).

Workflow:

Parameters:
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Sample Preparation: Brain tissue is dissected, homogenized, and centrifuged to obtain a supernatant containi

ELISA Procedure: A standard sandwich ELISA protocol is followed using a commercial kit or in-house developed

Conclusion

Ropanicant represents a novel and promising approach to the treatment of Major Depressive Disorder. Its distin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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